(E)-5-(2-hydroxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(2-hydroxyphenyl)methylidene]-2-[4-(2-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H18N4O4S/c25-17-8-4-1-5-14(17)13-18-19(26)21-20(29-18)23-11-9-22(10-12-23)15-6-2-3-7-16(15)24(27)28/h1-8,13,25H,9-12H2/b18-13+
• InChI Key: BUHRSODZDGJIEO-QGOAFFKASA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2[N+](=O)[O-])C3=NC(=O)C(=CC4=CC=CC=C4O)S3
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2[N+](=O)[O-])C3=NC(=O)/C(=C\C4=CC=CC=C4O)/S3
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

(E)-5-(2-hydroxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.
BenchChem offers high-quality (E)-5-(2-hydroxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-5-(2-hydroxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiviral Properties

• Efflux Pump Inhibitors for Antibiotics : Compounds similar to (E)-5-(2-hydroxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one have been studied for their role as bacterial efflux pump inhibitors. These inhibitors can restore antibiotic efficacy against multidrug-resistant bacteria, especially in Gram-negative bacteria like E. coli (Żesławska et al., 2017).

• Synthesis and Antimicrobial Activity : Studies have shown the synthesis of similar compounds and their potential as antimicrobial agents. These synthesized compounds have shown moderate to good antimicrobial activity, indicating their potential use in combating bacterial infections (Mhaske et al., 2014).

• Antiviral and Antimicrobial Activities : Derivatives of similar compounds have been synthesized and evaluated for their antiviral activity against Tobacco mosaic virus (TMV) and antimicrobial activity. Some derivatives exhibited promising antiviral and potent antimicrobial activities (Reddy et al., 2013).

Antidepressant Properties

• Dual Antidepressant Drugs : Compounds derived from similar chemical structures have been synthesized to obtain new dual antidepressant drugs, showing potential in vitro affinity for serotonin receptors and serotonin reuptake inhibition (Silanes et al., 2004).

Anticancer Evaluation

• Anticancer Activity : A series of polyfunctional substituted 1,3-thiazoles, including compounds with a piperazine substituent, have shown anticancer activity against various cancer cell lines, indicating potential efficacy in cancer treatment (Turov, 2020).

Neuroprotective Activities

• Neuroprotective Derivatives : New derivatives containing a benzylpiperazine moiety, similar to the structure , have been designed and synthesized. They exhibited significant neuroprotective activities in vitro and in vivo, suggesting potential use in treating cerebral ischemic stroke (Gao et al., 2022).